6-methyl-N-[(E)-pyridin-2-ylmethylideneamino]pyridine-3-carboxamide

• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 6-methyl-N-[(E)-pyridin-2-ylmethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C13H12N4O/c1-10-5-6-11(8-15-10)13(18)17-16-9-12-4-2-3-7-14-12/h2-9H,1H3,(H,17,18)/b16-9+
• InChI Key: XGDAYPNVUDKBHL-CXUHLZMHSA-N
• Isomeric SMILES: CC1=NC=C(C=C1)C(=O)N/N=C/C2=CC=CC=N2
• SMILES: CC1=NC=C(C=C1)C(=O)NN=CC2=CC=CC=N2

Description

6-methyl-N-(2-pyridinylmethylideneamino)-3-pyridinecarboxamide is a pyridinecarboxamide. It derives from a nicotinamide.

Scientific Research Applications

Synthesis and Characterization

• The compound and its isomers have been synthesized and characterized using techniques such as Fourier Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Ultraviolet-visible (UV-vis) spectroscopy. These techniques are crucial in understanding the molecular structure and properties of the compound (Kadir, Mansor, & Osman, 2017).

Spectroscopic Data Analysis

• Detailed spectroscopic data related to the synthesized compound provide essential insights into its chemical behavior and potential applications in various fields, including materials science and pharmaceutical research (Kadir, Mansor, Osman, & Haris, 2019).

Antimicrobial Activity

• Derivatives of this compound have been synthesized and tested for antimicrobial activity. This research indicates the potential use of these compounds in developing new antimicrobial agents (Rathod & Solanki, 2018).

Potential Anticancer Agents

• Novel derivatives have been prepared and screened against various human cancer cell lines, highlighting the compound's potential as a foundation for developing new anticancer agents (Kumar et al., 2015).

Application in Crystallography and Molecular Modeling

• The compound has been used in crystallographic studies and Density Functional Theory (DFT) modeling, providing valuable information for drug design and material sciences (Govindaraj, Umesh, & Kumar, 2017).

Exploration of Biological Activities

• Studies exploring various biological activities, such as cholinesterase inhibitory activity, have been conducted, which could lead to the development of new drugs for treating diseases like Alzheimer's (Abedinifar et al., 2018).